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Compound of Interest

Compound Name: SUN13837

Cat. No.: B15578781 Get Quote

Essential Safety and Handling Guide for
SUN13837
Disclaimer: No specific Safety Data Sheet (SDS) for SUN13837 is publicly available. The

following guidance is based on general safety protocols for handling research chemicals of

unknown toxicity and information on Fibroblast Growth Factor Receptor (FGFR) modulators. It

is imperative that all laboratory personnel conduct a thorough risk assessment before handling

this compound and consult with their institution's Environmental Health and Safety (EHS)

department.

SUN13837 is an orally active, potent, and blood-brain barrier-penetrating Fibroblast Growth

Factor Receptor (FGFR) modulator with neuroprotective activity.[1] As with any research

chemical with incomplete hazard information, it should be handled with the utmost care,

assuming it is potentially hazardous.

Personal Protective Equipment (PPE)
A conservative approach to PPE is recommended when handling SUN13837. The following

table summarizes the minimum required PPE.
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Protection Type Specific Recommendation Purpose

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Double-gloving may

be appropriate for handling

concentrated solutions.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.
Protects eyes from splashes.

Body Protection

A standard laboratory coat. A

flame-resistant coat should be

considered if working with

flammable solvents.

Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood. If aerosols may be

generated outside of a fume

hood, consult with EHS for

appropriate respiratory

protection.

Prevents inhalation of the

compound.

Operational Plans: Handling and Experimental
Protocols
Engineering Controls:

Primary Containment: All work with solid or concentrated forms of SUN13837 should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

General Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by covering the surface with absorbent, disposable

bench paper.

Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat.
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Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Avoid Contamination: Do not wear laboratory gloves or coats outside of the designated work

area.[3] Always wash hands thoroughly after handling the compound, even if gloves were

worn.[4]

Labeling: All containers of SUN13837, whether in solid form or in solution, must be clearly

labeled with the chemical name and any known hazard information.[5]

Disposal Plan
All waste containing SUN13837 must be treated as hazardous chemical waste.

Waste Segregation and Collection:

Solid Waste: Contaminated solid waste, including gloves, bench paper, and weigh boats,

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and rinsates should be collected in a compatible, sealed,

and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

[6]

Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a

designated sharps container.

Disposal Procedure:

Collect all hazardous waste in appropriately labeled containers.

Store waste containers in a designated satellite accumulation area.[6]

Arrange for pickup and disposal through your institution's EHS department. Do not dispose

of SUN13837 down the drain.[7]

For empty containers that held SUN13837, they should be triple-rinsed with an appropriate

solvent. The rinsate must be collected and disposed of as hazardous waste.[8]
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Mechanism of Action: FGFR Signaling Pathway
SUN13837 is known to be an FGFR modulator. The binding of a ligand, such as a fibroblast

growth factor (FGF), to an FGFR initiates the dimerization of the receptor and the trans-

phosphorylation of its intracellular tyrosine kinase domains. This activation triggers several

downstream signaling cascades that are crucial for processes like cell proliferation, survival,

and differentiation.[9][10] The primary pathways activated include the RAS-MAPK pathway, the

PI3K-AKT pathway, and the PLCγ pathway.[10][11][12]
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Simplified FGFR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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